Cas no 67499-76-7 (1-Aminopiperazine-2,3-dione)
1-Aminopiperazine-2,3-dione structure
Product Name:1-Aminopiperazine-2,3-dione
CAS No:67499-76-7
MF:C4H7N3O2
MW:129.117280244827
CID:2797673
PubChem ID:22184768
Update Time:2025-04-21
1-Aminopiperazine-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-Aminopiperazine-2,3-dione
- 1-amino-2,3-dioxopiperazine
- DTXSID30623362
- 67499-76-7
- AKOS006358275
- ILVHRPSTCQMRSY-UHFFFAOYSA-N
- SCHEMBL867127
- N-aminopiperazine-2,3-dione
- 1-amino-2,3-dioxo-piperazine
-
- Inchi: 1S/C4H7N3O2/c5-7-2-1-6-3(8)4(7)9/h1-2,5H2,(H,6,8)
- InChI Key: ILVHRPSTCQMRSY-UHFFFAOYSA-N
- SMILES: O=C1C(NCCN1N)=O
Computed Properties
- Exact Mass: 129.053826475Da
- Monoisotopic Mass: 129.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 75.4Ų
1-Aminopiperazine-2,3-dione Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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